3-(1-methylpyrrolidin-2-yl)propanimidamide dihydrochloride
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Description
3-(1-methylpyrrolidin-2-yl)propanimidamide dihydrochloride is a chemical compound with the CAS Number: 2613383-67-6 . Its IUPAC name is 3-(1-methylpyrrolidin-2-yl)propan-1-amine dihydrochloride . The molecular weight of this compound is 215.17 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H18N2.2ClH/c1-10-7-3-5-8(10)4-2-6-9;;/h8H,2-7,9H2,1H3;2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-methylpyrrolidin-2-yl)propanimidamide dihydrochloride involves the reaction of 1-methylpyrrolidine with acrylonitrile to form 3-(1-methylpyrrolidin-2-yl)propionitrile, which is then hydrolyzed to form 3-(1-methylpyrrolidin-2-yl)propanoic acid. The acid is then converted to the corresponding acid chloride, which is reacted with ammonia to form the desired product.", "Starting Materials": [ "1-methylpyrrolidine", "acrylonitrile", "sodium hydroxide", "hydrochloric acid", "thionyl chloride", "ammonia" ], "Reaction": [ "1. React 1-methylpyrrolidine with acrylonitrile in the presence of sodium hydroxide to form 3-(1-methylpyrrolidin-2-yl)propionitrile.", "2. Hydrolyze 3-(1-methylpyrrolidin-2-yl)propionitrile with hydrochloric acid to form 3-(1-methylpyrrolidin-2-yl)propanoic acid.", "3. Convert 3-(1-methylpyrrolidin-2-yl)propanoic acid to the corresponding acid chloride using thionyl chloride.", "4. React the acid chloride with ammonia to form 3-(1-methylpyrrolidin-2-yl)propanimidamide dihydrochloride." ] } | |
CAS RN |
2624141-90-6 |
Molecular Formula |
C8H19Cl2N3 |
Molecular Weight |
228.2 |
Purity |
95 |
Origin of Product |
United States |
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